Cas no 28115-78-8 (3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol)
28115-78-8 structure
Product Name:3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol
CAS No:28115-78-8
MF:C31H64O13
MW:644.832072257996
CID:278191
PubChem ID:53439800
Update Time:2025-04-19
3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol
- Ethanol,2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(heptyloxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-heptoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- DTXSID20702170
- 28115-78-8
-
- Inchi: 1S/C31H64O13/c1-2-3-4-5-6-8-33-10-12-35-14-16-37-18-20-39-22-24-41-26-28-43-30-31-44-29-27-42-25-23-40-21-19-38-17-15-36-13-11-34-9-7-32/h32H,2-31H2,1H3
- InChI Key: BFTUSUSEVXQBRO-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)CCCCCCC
Computed Properties
- Exact Mass: 644.43482
- Monoisotopic Mass: 644.43469209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 44
- Rotatable Bond Count: 41
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 130.99
3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
28115-78-8 (3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxatritetracontan-1-ol) Related Products
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- 112-73-2(Diethylene glycol dibutyl ether)
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- 5274-68-0(Tetraethylene Glycol Monododecyl Ether)
- 112-34-5(2-(2-Butoxyethoxy)ethanol)
- 3055-97-8(Heptaethylene Glycol Monododecyl Ether)
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